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Compound of Interest

Compound Name: Copper iron oxide

Cat. No.: B080864 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Copper Iron Oxide. It outlines the

necessary personal protective equipment (PPE), safe handling procedures, and disposal plans

to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is critical to minimize exposure and ensure personal safety when handling Copper
Iron Oxide. The following table summarizes the recommended equipment.
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Protection Type Equipment Specification Standard Compliance

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended if there

is a potential for direct contact

with dusts, mists, or aerosols.

EN166 (EU) or NIOSH (US)

approved.[1][2][3]

Skin Protection

Chemical-resistant gloves

(inspect before use). A lab coat

or work uniform is also

required.[2][4] For significant

exposure risk, impervious

clothing may be necessary.[3]

Gloves must satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[1]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended.[1][3] For

higher-level protection or if

exposure limits are exceeded,

use OV/AG/P99 (US) or ABEK-

P2 (EU EN 143) respirator

cartridges, or a full-face

respirator.[1][3][4]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

[3]

First Aid Measures
In the event of exposure to Copper Iron Oxide, immediate and appropriate first aid is crucial.

Always consult a physician and provide them with the Safety Data Sheet (SDS) for the

substance.[1][3]
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][4]

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and plenty of

water. Consult a physician if irritation develops

or persists.[1][4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes as a precaution.[1][3] If

irritation persists, seek immediate medical

attention.[5]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor if you feel unwell.[1][3][5][6]

Standard Operating Procedure: Safe Handling of
Copper Iron Oxide
This protocol outlines the step-by-step process for safely handling Copper Iron Oxide in a

laboratory setting, from initial preparation to final disposal.

1. Preparation and Engineering Controls:

Ensure a well-ventilated area, preferably a chemical fume hood with appropriate exhaust
ventilation where dust can be formed.[1][7]
Verify that an eye wash station and safety shower are readily accessible.[2]
Keep the container tightly closed in a dry and cool place.[1]

2. Donning Personal Protective Equipment (PPE):

Inspect all PPE for integrity before use.
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Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.[1][2]
If there is a risk of generating dust, use appropriate respiratory protection.[1][3]

3. Handling the Compound:

Avoid the formation of dust and aerosols.[1]
Do not breathe in dust.[2][8]
Avoid contact with skin and eyes.[1][8]
When handling, do not eat, drink, or smoke.[2][7]

4. Spill Management:

In case of a spill, evacuate personnel to a safe area.[3]
Wear appropriate PPE, including respiratory protection.[3]
Prevent the substance from entering drains.[1][3]
For dry spills, use dry clean-up procedures to avoid generating dust.[7] Sweep or vacuum
the spillage and collect it in a suitable, closed container for disposal.[1][3]

5. Waste Disposal:

Dispose of waste in accordance with local, regional, and national regulations.[1]
Do not mix with other waste.[1]
Contaminated materials and empty containers should be treated as the product itself and
disposed of as unused product.[1]
Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

6. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling and before breaks.[1][3]
Properly remove and dispose of contaminated gloves.[1]

Visual Workflow and Decision Guides
The following diagrams provide a visual representation of the safe handling workflow and a

guide for selecting the appropriate personal protective equipment.
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A flowchart illustrating the safe handling workflow for Copper Iron Oxide.
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Baseline PPE

Risk Assessment

Enhanced PPE

Lab Coat

Chemical-Resistant Gloves

Safety Glasses with Side Shields

Risk of Dust/Aerosol Generation?

Risk of Splash?

No

Use Respirator (P95/P1 or higher)

Yes

Wear Face Shield

Yes
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A decision guide for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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